Cas no 3270-98-2 (2,4-Hexadienoic acid,2-hydroxy-6-oxo-)

• Product Name: 2,4-Hexadienoic acid,2-hydroxy-6-oxo-
• CAS No: 3270-98-2
• MF: C₆H₆O₄
• MW: 142.109442234039
• CID: 306940
• PubChem ID: 5280366
• Update Time: 2025-04-19

2,4-Hexadienoic acid,2-hydroxy-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid,2-hydroxy-6-oxo-
• 2-hydroxy-6-oxohexa-2,4-dienoic acid
• Hydroxymuconic semialdehyde
• H89BYZ9XEQ
• 2-Hydroxymuconic semialdehyde
• 77934-57-7
• Muconaldehydic acid, 2-hydroxy-
• (3E,5E)-6-hydroxy-2-oxohexa-3,5-dienoic acid
• (2E,4Z)-2-hydroxy-6-oxohexa-2,4-dienoic acid
• SCHEMBL94290
• MTOBWJUHQXQURZ-ZPUQHVIOSA-N
• LMFA01030926
• CHEBI:67110
• (2Z,4E)-2-hydroxy-6-oxohexa-2,4-dienoic acid
• 3270-98-2
• 2-HYDROXY-6-OXO-2,4-HEXADIENOIC ACID
• 2-hydroxymuconate-6-semialdehyde
• 2,4-Hexadienoic acid, 2-hydroxy-6-oxo-, (Z,E)-
• C00682
• 2-Hydroxymuconate semialdehyde
• .ALPHA.-HYDROXYMUCONIC SEMIALDEHYDE
• 2,4-Pentadienoic acid, 5-formyl-2-hydroxy-
• Q16977980

• Inchi： 1S/C6H6O4/c7-4-2-1-3-5(8)6(9)10/h1-4,7H,(H,9,10)/b3-1+,4-2+
• InChI Key： MTOBWJUHQXQURZ-ZPUQHVIOSA-N
• SMILES： O=C(C(=O)O)/C=C/C=C/O

Computed Properties

• Exact Mass: 142.02658
• Monoisotopic Mass: 142.026609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 0.2

Experimental Properties

• Density: 1.365
• Boiling Point: 280.8°C at 760 mmHg
• Flash Point: 137.9°C
• Refractive Index: 1.548
• PSA: 74.6